Cas no 1620758-33-9 (Empagliflozin α-Anomer)

• Product Name: Empagliflozin α-Anomer
• CAS No: 1620758-33-9
• MF: C₂₃H₂₇ClO₇
• MW: 450.909286737442
• CID: 2950610
• Update Time: 2025-10-28

Empagliflozin α-Anomer Chemical and Physical Properties

Names and Identifiers

• Empagliflozin ?-Anomer
• (2R,3R,4R,5S,6R)-2-(4-chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• Empagliflozin α-Anomer

• Inchi： 1S/C23H27ClO7/c24-18-6-3-14(23-22(28)21(27)20(26)19(11-25)31-23)10-15(18)9-13-1-4-16(5-2-13)30-17-7-8-29-12-17/h1-6,10,17,19-23,25-28H,7-9,11-12H2/t17-,19+,20-,21-,22+,23+/m0/s1
• InChI Key： OBWASQILIWPZMG-QYVMVQNOSA-N
• SMILES： ClC1C=CC(=CC=1CC1C=CC(=CC=1)O[C@@H]1COCC1)[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 450.144531g/mol
• Monoisotopic Mass: 450.144531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109
• Molecular Weight: 450.9g/mol

Empagliflozin α-Anomer Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Empagliflozin α-Anomer

Empagliflozin α-Anomer: A Comprehensive Overview

Empagliflozin α-Anomer (CAS No. 1620758-33-9) is a critical compound in the field of diabetes management, particularly for the treatment of type 2 diabetes mellitus. This compound is a specific stereoisomer of empagliflozin, a sodium-glucose co-transporter 2 (SGLT2) inhibitor, which has gained significant attention due to its unique pharmacological properties and therapeutic benefits. The α-anomer designation refers to the specific stereochemical configuration of the molecule, which plays a crucial role in its biological activity and pharmacokinetics.

The development of Empagliflozin α-Anomer has been driven by the need for more effective and safer antidiabetic agents. Recent studies have highlighted its superior efficacy in lowering blood glucose levels while minimizing adverse effects such as hypoglycemia. This compound has been extensively researched for its ability to improve glycemic control, reduce body weight, and lower blood pressure, making it a versatile option for patients with type 2 diabetes.

One of the most notable advancements in the study of Empagliflozin α-Anomer is its mechanism of action. As an SGLT2 inhibitor, it works by inhibiting the reabsorption of glucose in the kidneys, thereby promoting urinary glucose excretion. This mechanism not only helps in controlling blood sugar levels but also contributes to weight loss and cardiovascular benefits. Recent clinical trials have demonstrated that Empagliflozin α-Anomer significantly reduces the risk of major cardiovascular events, such as heart attack and stroke, in diabetic patients.

The structural elucidation of Empagliflozin α-Anomer has been a focal point of recent research. Its unique stereochemistry ensures optimal binding to the SGLT2 receptor, enhancing its therapeutic efficacy. Scientists have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, to determine the precise three-dimensional structure of this compound. These studies have provided valuable insights into the relationship between its molecular structure and pharmacological activity.

In terms of pharmacokinetics, Empagliflozin α-Anomer exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and achieves high bioavailability due to minimal first-pass metabolism. The compound is primarily metabolized through glucuronidation pathways, which minimizes systemic toxicity and ensures a safe profile for long-term use.

Recent research has also explored the potential of Empagliflozin α-Anomer in combination therapies for diabetes management. Studies have shown that combining this compound with other antidiabetic agents, such as metformin or GLP-1 receptor agonists, can synergistically enhance glycemic control and improve patient outcomes. These findings underscore the versatility of Empagliflozin α-Anomer in addressing the multifaceted nature of type 2 diabetes.

The synthesis of Empagliflozin α-Anomer involves a series of intricate chemical reactions that ensure the preservation of its stereochemical integrity. Researchers have developed innovative synthetic routes that optimize yield and purity while maintaining the desired stereochemistry. These advancements have paved the way for large-scale production of this compound for clinical use.

In conclusion, Empagliflozin α-Anomer (CAS No. 1620758-33-9) represents a significant advancement in diabetes therapy. Its unique pharmacological properties, coupled with favorable safety profiles and efficacy in reducing cardiovascular risks, make it an invaluable tool in managing type 2 diabetes mellitus. As research continues to uncover new insights into its mechanisms and applications, Empagliflozin α-Anomer is poised to play an even greater role in improving patient care worldwide.